Gadolinium-155

• IUPAC Name: gadolinium-155
• InChI: InChI=1S/Gd/i1-2
• InChI Key: UIWYJDYFSGRHKR-YPZZEJLDSA-N
• Canonical SMILES: [Gd]
• Isomeric SMILES: [155Gd]
• Molecular Formula: Gd
• DSSTOX Substance ID: DTXSID80931823
• Molecular Weight: 154.92263 g/mol
• CAS No.: 14333-34-7

Description

Gadolinium-155 is an isotope of the element gadolinium, which belongs to the lanthanide series of the periodic table. Gadolinium is known for its high neutron capture cross-section, making it valuable in various scientific and industrial applications. This compound, in particular, is used in nuclear science and technology due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: Gadolinium-155 can be produced through neutron capture reactions. One common method involves irradiating gadolinium-154 with thermal neutrons in a nuclear reactor. The reaction can be represented as:

$$\text{Gd-154} + \text{n} \rightarrow \text{Gd-155} + \gamma$$Gd-154+n→Gd-155+γ

Industrial Production Methods: In industrial settings, this compound is typically produced in nuclear reactors where gadolinium-154 is exposed to a flux of thermal neutrons. The irradiated material is then processed to separate this compound from other isotopes and impurities. This separation is often achieved through chemical methods such as ion exchange or solvent extraction.

Chemical Reactions Analysis

Types of Reactions: Gadolinium-155 primarily undergoes neutron capture reactions. It can also participate in oxidation and reduction reactions, although these are less common.

Common Reagents and Conditions:

Neutron Capture: Thermal neutrons are used to convert gadolinium-154 to this compound.

Oxidation: this compound can react with oxygen to form gadolinium(III) oxide (Gd2O3).

Reduction: this compound can be reduced from its oxide form using reducing agents like hydrogen gas.

Major Products:

Neutron Capture: this compound is the primary product.

Oxidation: Gadolinium(III) oxide (Gd2O3).

Reduction: Metallic gadolinium.

Scientific Research Applications

Gadolinium-155 has several applications in scientific research:

Nuclear Science: Due to its high neutron capture cross-section, this compound is used in neutron capture therapy and as a neutron poison in nuclear reactors.

Medical Imaging: Gadolinium compounds are used as contrast agents in magnetic resonance imaging (MRI). Although this compound itself is not directly used, its properties contribute to the development of these compounds.

Material Science: this compound is used in the study of neutron interactions with materials, aiding in the development of new materials with specific properties.

Radiopharmaceuticals: this compound can be used in the production of radiopharmaceuticals for diagnostic and therapeutic purposes.

Mechanism of Action

The primary mechanism by which gadolinium-155 exerts its effects is through neutron capture. When this compound captures a neutron, it becomes gadolinium-156, releasing a significant amount of energy in the form of gamma rays. This property is utilized in various applications, including neutron capture therapy and nuclear reactors.

Comparison with Similar Compounds

Gadolinium-154: Another isotope of gadolinium, used as a precursor for producing gadolinium-155.

Gadolinium-157: Similar to this compound, it has a high neutron capture cross-section and is used in similar applications.

Samarium-149: Another lanthanide with a high neutron capture cross-section, used in neutron capture therapy and nuclear reactors.

Uniqueness of this compound: this compound is unique due to its specific neutron capture properties and the energy released during these reactions. Its applications in neutron capture therapy and nuclear science make it a valuable isotope for research and industrial purposes.